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Compound of Interest

Compound Name: (r)-Benzyl piperidin-3-ylcarbamate

Cat. No.: B152389

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Benzyl piperidin-3-ylcarbamate is a valuable chiral intermediate in the synthesis of
several modern pharmaceuticals. Its piperidine core is a prevalent structural motif in a wide
array of biologically active molecules. This document provides detailed application notes and
experimental protocols for the synthesis and utilization of (R)-benzyl piperidin-3-ylcarbamate
and its derivatives in the production of key therapeutic agents, including the dipeptidyl
peptidase-IV (DPP-IV) inhibitors Alogliptin and Linagliptin, and the poly (ADP-ribose)
polymerase (PARP) inhibitor Niraparib.

Physicochemical Properties

Property Value Reference
Molecular Formula C13H18N202 [1]
Molecular Weight 234.29 g/mol [1]
Appearance White to off-white solid

CAS Number 478646-32-1 [1]

Application in Drug Synthesis
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(R)-Benzyl piperidin-3-ylcarbamate serves as a protected form of (R)-3-aminopiperidine, a
crucial chiral building block. The benzyl carbamate protecting group can be readily removed
under standard hydrogenolysis conditions. More commonly, the closely related tert-
butoxycarbonyl (Boc) protected derivative, (R)-3-(Boc-amino)piperidine, is utilized in large-
scale synthesis due to its stability and ease of deprotection under acidic conditions. (R)-3-(Boc-
amino)piperidine is a key intermediate for the synthesis of Alogliptin and Linagliptin, both used
in the treatment of type 2 diabetes, and Niraparib, an anticancer agent.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://patents.google.com/patent/WO2015004599A1/en
https://patents.google.com/patent/WO2015004599A1/en
https://www.benchchem.com/product/b152389#r-benzyl-piperidin-3-ylcarbamate-as-an-intermediate-in-drug-synthesis
https://www.benchchem.com/product/b152389#r-benzyl-piperidin-3-ylcarbamate-as-an-intermediate-in-drug-synthesis
https://www.benchchem.com/product/b152389#r-benzyl-piperidin-3-ylcarbamate-as-an-intermediate-in-drug-synthesis
https://www.benchchem.com/product/b152389#r-benzyl-piperidin-3-ylcarbamate-as-an-intermediate-in-drug-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b152389?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

